Cas no 269726-74-1 (Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid)

• Product Name: Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid
• CAS No: 269726-74-1
• MF: C₁₆H₂₀F₃NO₄
• MW: 347.329515457153
• MDL: MFCD01860969
• CID: 253851
• PubChem ID: 7009814
• Update Time: 2025-10-22

Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(trifluoromethyl)-,(bR)-
• BOC-(R)-3-AMINO-4-(3-TRIFLUOROMETHYL-PHENYL)-BUTYRIC ACID
• Boc-(R)-3-Amino-4-(3-trifluoromethylphenyl)-butyric acid
• (R)-3-((tert-butoxycarbonyl)amino)-4-(3-(trifluoromethyl)phenyl)butanoic acid
• Boc-(R)-3-Amino-4-(3-trifluoromethylphenyl)butanoic acid
• Boc-3-trifluoromethyl-D-beta-homophenylalanine
• Boc-D-?-HoPhe(3-CF3)-OH
• Boc-D-Phe(3-CF3)-(C#CH2)OH
• (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-[3-(trifluoromethyl)phenyl]butanoic Acid
• AK188134
• A818740
• 269726-74-1
• MFCD01860969
• AKOS026670274
• D82139
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-[3-(trifluoromethyl)phenyl]butanoic acid
• (R)-3-(tert-butoxycarbonylamino)-4-(3-(trifluoromethyl)phenyl)butanoic acid
• PS-12290
• AC-22255
• (R)-3-((tert-butoxycarbonyl)amino)-4-(3-(trifluoromethyl)phenyl)butanoicacid
• CS-0154558
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-[3-(trifluoromethyl)phenyl]butanoic acid
• Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid

• MDL： MFCD01860969
• Inchi： 1S/C16H20F3NO4/c1-15(2,3)24-14(23)20-12(9-13(21)22)8-10-5-4-6-11(7-10)16(17,18)19/h4-7,12H,8-9H2,1-3H3,(H,20,23)(H,21,22)/t12-/m1/s1
• InChI Key： ATUJVGXTABSYTK-GFCCVEGCSA-N
• SMILES： FC(C1=CC=CC(=C1)C[C@H](CC(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 347.13400
• Monoisotopic Mass: 347.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.246
• Boiling Point: 441.8°Cat760mmHg
• Flash Point: 221°C
• Refractive Index: 1.486
• PSA: 75.63000
• LogP: 4.00680

Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid Security Information

• HazardClass：IRRITANT

Additional information on Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid

Research Update on Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid (CAS: 269726-74-1)

Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid (CAS: 269726-74-1) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethylphenyl moiety and Boc-protected amino group, serves as a versatile building block for the synthesis of peptidomimetics and small-molecule therapeutics. Recent studies have explored its applications in drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid in the design of protease inhibitors. The study demonstrated that incorporation of this amino acid derivative into peptide backbones enhanced binding affinity to target proteases, likely due to the hydrophobic and steric effects of the trifluoromethyl group. Molecular dynamics simulations further revealed that the compound stabilizes the inhibitor-enzyme complex by forming favorable van der Waals interactions with the protease's active site.

Another recent advancement involves the use of this compound in the development of G-protein-coupled receptor (GPCR) modulators. A 2022 paper in ACS Chemical Biology highlighted its utility in constructing allosteric modulators for cannabinoid receptors. The trifluoromethylphenyl group was found to be critical for achieving subtype selectivity, while the Boc-protected amino acid backbone facilitated cell permeability. These findings underscore the compound's potential in designing next-generation GPCR-targeted therapeutics.

From a synthetic chemistry perspective, novel methodologies for the enantioselective synthesis of Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid have been reported. A 2023 Organic Letters publication described a catalytic asymmetric hydrogenation approach using a chiral iridium catalyst, achieving >99% enantiomeric excess. This advancement addresses previous challenges in scalable production and could accelerate its adoption in industrial drug development pipelines.

The compound's physicochemical properties have also been systematically characterized in recent research. Studies indicate that the trifluoromethyl group significantly influences the molecule's lipophilicity (LogP = 2.8) and metabolic stability, making it particularly valuable for CNS drug development where blood-brain barrier penetration is crucial. However, researchers caution that the steric bulk of the substituent may require careful optimization in some therapeutic contexts to avoid reduced solubility.

Looking forward, several research groups are exploring the incorporation of this amino acid derivative into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Preliminary results suggest that its structural features may help optimize the "warhead" component of these molecules, potentially leading to improved degradation efficiency and selectivity. These developments position Boc-(R)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid as a key player in the emerging field of induced protein degradation therapeutics.